Cas no 1547908-05-3 (4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide)

• Product Name: 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide
• CAS No: 1547908-05-3
• MF: C₈H₇F₄NO₂S
• MW: 257.205294847488
• MDL: MFCD24247997
• CID: 5244134
• PubChem ID: 68728154
• Update Time: 2025-06-08

4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-fluoro-3-(trifluoromethyl)-
• 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide

• MDL： MFCD24247997
• Inchi： 1S/C8H7F4NO2S/c9-7-2-1-5(4-16(13,14)15)3-6(7)8(10,11)12/h1-3H,4H2,(H2,13,14,15)
• InChI Key： BMTBPJOKQMKUPQ-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=C(F)C(C(F)(F)F)=C1

Additional information on 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide

4-Fluoro-3-(Trifluoromethyl)phenylmethanesulfonamide (CAS No. 1547908-05-3): An Overview of Its Properties and Applications

4-Fluoro-3-(trifluoromethyl)phenylmethanesulfonamide (CAS No. 1547908-05-3) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its fluorine and trifluoromethyl substituents, which confer it with distinct physicochemical properties and biological activities. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide is C₁₀H₈F₄NOS, and its molecular weight is approximately 260.23 g/mol. The presence of the fluorine atom and the trifluoromethyl group imparts significant electronic and steric effects, making it an attractive candidate for various pharmaceutical applications. These substituents can influence the compound's lipophilicity, metabolic stability, and binding affinity to biological targets.

In terms of synthesis, several methods have been reported for the preparation of 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide. One common approach involves the reaction of 4-fluoro-3-(trifluoromethyl)benzyl chloride with methanesulfonamide in the presence of a base such as potassium carbonate. This method provides good yields and is scalable for industrial production. Another synthetic route involves the nucleophilic substitution of a suitable leaving group on the benzyl chloride with methanesulfonamide, followed by deprotection if necessary.

The biological activities of 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide have been extensively studied in recent years. One notable application is its use as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of histone deacetylases (HDACs), which are implicated in cancer and inflammatory diseases. The ability to modulate HDAC activity makes this compound a valuable tool in drug discovery and development.

Beyond its enzymatic inhibition properties, 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide has also been explored for its potential as an antiviral agent. Recent studies have demonstrated its efficacy against certain viral infections, particularly those caused by RNA viruses such as influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, making it a potential candidate for further investigation in antiviral therapy.

In addition to its therapeutic applications, 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide has found utility in chemical biology research. Its unique structure allows it to serve as a probe molecule for studying protein-ligand interactions and cellular signaling pathways. By incorporating this compound into assays and screening platforms, researchers can gain insights into the molecular mechanisms underlying various biological processes.

The safety profile of 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, ongoing safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, 4-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide (CAS No. 1547908-05-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for drug discovery and development. As research in this area continues to advance, we can expect to see more innovative uses of this compound in both therapeutic and research settings.